N-(3-chloro-2-methylphenyl)-2-(2-oxo-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide

Specification

• CAS No.: 1251614-78-4
• Molecular Formula: C23H19ClN4O3
• Molecular Weight: 434.88
• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetamide
• Standard InChI: InChI=1S/C23H19ClN4O3/c1-14-6-8-16(9-7-14)22-26-23(31-27-22)17-10-11-21(30)28(12-17)13-20(29)25-19-5-3-4-18(24)15(19)2/h3-12H,13H2,1-2H3,(H,25,29)
• Standard InChI Key: PPLCJKDLTGYSHG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CN(C(=O)C=C3)CC(=O)NC4=C(C(=CC=C4)Cl)C

Introduction

N-(3-chloro-2-methylphenyl)-2-(2-oxo-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide is a complex organic compound with a molecular weight of 434.9 g/mol and a molecular formula of C23H19ClN4O3. This compound is of interest in various fields of chemistry and pharmacology due to its unique structure, which combines elements of pyridine, oxadiazole, and acetamide functionalities.

Synthesis and Preparation

The synthesis of this compound typically involves multi-step reactions that require careful control of conditions to ensure high purity and yield. The process may involve the formation of the pyridine and oxadiazole rings separately, followed by their coupling and subsequent attachment of the acetamide group.

Biological Activity and Potential Applications

While specific biological activity data for this compound is limited, compounds with similar structures have shown potential in various therapeutic areas, including anti-inflammatory and anticancer applications. The presence of the oxadiazole ring, known for its pharmacological properties, suggests that this compound could be explored for similar purposes.

Research Findings and Future Directions

Research on compounds with similar structures indicates that they can exhibit significant biological activity. For instance, oxadiazole derivatives have been studied for their anti-inflammatory and anticancer properties. Future studies on N-(3-chloro-2-methylphenyl)-2-(2-oxo-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide could focus on its potential as a therapeutic agent, including in vitro and in vivo evaluations to assess its efficacy and safety.